Comparative Germicidal Efficacy: Trichloroisocyanuric Acid vs. Sodium Dichloroisocyanurate Against Bacterial and Fungal Pathogens
In a direct head-to-head suspension quantitative germicidal test comparing chloroisocyanurate formulations at equivalent available chlorine concentrations (300 mg/L) and a 5-minute contact time, trichloroisocyanuric acid (TCCA) formulations demonstrated markedly superior microbicidal activity compared to sodium dichloroisocyanurate (NaDCC) formulations across all tested microorganisms [1].
| Evidence Dimension | Log10 reduction of microbial population (E. coli, S. aureus, C. albicans) |
|---|---|
| Target Compound Data | TCCA formulations: 4.57–5.32 log10 (E. coli); 4.96–5.37 log10 (S. aureus); 4.41–4.52 log10 (C. albicans) |
| Comparator Or Baseline | NaDCC formulations: 4.11–4.29 log10 (E. coli); 3.25–3.34 log10 (S. aureus); 1.19–1.26 log10 (C. albicans) |
| Quantified Difference | TCCA achieved 0.3–1.2 log10 greater reduction for E. coli, 1.6–2.1 log10 greater for S. aureus, and 3.2–3.3 log10 greater for C. albicans |
| Conditions | Suspension quantitative germicidal test; available chlorine 300 mg/L; contact time 5 minutes; test organisms: Escherichia coli, Staphylococcus aureus, Candida albicans |
Why This Matters
The 3.2–3.3 log10 superior reduction of Candida albicans by TCCA versus NaDCC at identical active chlorine loading is material for applications requiring fungicidal efficacy, such as healthcare surface disinfection and recreational water treatment with biofilm concerns.
- [1] Deng, J. H., Wu, Q. P., & Liao, F. Y. (2008). Comparison of germicidal efficacy of chlorinated isocyanuric acid disinfectants. Chinese Journal of Disinfection, 25(5), 485-487. View Source
